Cas no 502842-35-5 (Ethyl 3-amino-3-(3-chloro-4-methylphenyl)propanoate oxalate)

• Product Name: Ethyl 3-amino-3-(3-chloro-4-methylphenyl)propanoate oxalate
• CAS No: 502842-35-5
• MF: C₁₄H₁₈ClNO₆
• MW: 331.748823642731
• CID: 3055823
• PubChem ID: 16495282
• Update Time: 2025-05-26

Ethyl 3-amino-3-(3-chloro-4-methylphenyl)propanoate oxalate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-3-(3-chloro-4-methylphenyl)propanoate oxalate
• SB83305
• ETHYL 3-AMINO-3-(3-CHLORO-4-METHYLPHENYL)PROPANOATE OXALIC ACID
• G41575
• EN300-6501637
• AKOS001475893
• ethyl3-amino-3-(3-chloro-4-methylphenyl)propanoateoxalate
• 502842-35-5
• ethyl 3-amino-3-(3-chloro-4-methylphenyl)propanoate, oxalic acid
• ETHYL 3-AMINO-3-(3-CHLORO-4-METHYLPHENYL)PROPANOATE; OXALIC ACID

• Inchi： 1S/C12H16ClNO2.C2H2O4/c1-3-16-12(15)7-11(14)9-5-4-8(2)10(13)6-9;3-1(4)2(5)6/h4-6,11H,3,7,14H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key： ZVTVHISGNOSZJP-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)C(CC(=O)OCC)N.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 331.0822650Da
• Monoisotopic Mass: 331.0822650Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų

Additional information on Ethyl 3-amino-3-(3-chloro-4-methylphenyl)propanoate oxalate

Comprehensive Overview of Ethyl 3-amino-3-(3-chloro-4-methylphenyl)propanoate oxalate (CAS No. 502842-35-5)

Ethyl 3-amino-3-(3-chloro-4-methylphenyl)propanoate oxalate (CAS No. 502842-35-5) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This ester derivative, featuring a 3-chloro-4-methylphenyl moiety, has garnered significant attention due to its potential applications in drug discovery and agrochemical development. The compound's unique structural attributes, including the amino and ester functional groups, make it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for Ethyl 3-amino-3-(3-chloro-4-methylphenyl)propanoate oxalate has surged, driven by its relevance in medicinal chemistry and biocatalysis. Researchers are particularly interested in its role as a precursor for chiral building blocks, which are critical for designing enantioselective drugs. The compound's CAS No. 502842-35-5 is frequently searched in academic databases, reflecting its importance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of Ethyl 3-amino-3-(3-chloro-4-methylphenyl)propanoate oxalate typically involves multi-step organic reactions, including esterification and amination processes. Its oxalate salt form enhances stability and solubility, making it preferable for laboratory use. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity, ensuring compliance with industry standards.

From an industrial perspective, CAS No. 502842-35-5 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring eco-friendly routes to produce this compound, minimizing waste and energy consumption. This aligns with global trends favoring environmentally benign chemical processes, a topic frequently queried in search engines and AI-driven research tools.

Another emerging application of Ethyl 3-amino-3-(3-chloro-4-methylphenyl)propanoate oxalate lies in peptide mimetics and small-molecule inhibitors. Its structural flexibility allows for modifications that mimic natural peptides, a hot topic in drug design forums. Questions about its mechanism of action and bioavailability are commonly raised by researchers, highlighting its interdisciplinary relevance.

Regulatory and safety data for CAS No. 502842-35-5 are meticulously documented, with emphasis on handling precautions and storage conditions. While not classified as hazardous, proper laboratory practices are recommended to ensure safe usage. This information is critical for compliance with Good Laboratory Practice (GLP) and Occupational Safety and Health Administration (OSHA) guidelines.

In summary, Ethyl 3-amino-3-(3-chloro-4-methylphenyl)propanoate oxalate (CAS No. 502842-35-5) represents a pivotal compound in modern chemical research. Its applications span pharmaceuticals, agrochemicals, and material science, making it a subject of continuous exploration. As scientific inquiries evolve, this compound is poised to remain at the forefront of innovative synthesis and therapeutic development.